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(+)-UH 232 maleate (+)-UH 232 maleate D2 antagonist (Ki = 72.7 nM in a ligand binding assay; apparent KB = 14.5 nM in a cAMP accumulation assay); displays preferential activity at central dopamine autoreceptors. Stimulates a marked acceleration of dopamine synthesis and turnover. Produces locomotor stimulation. Exhibits little or no activity at central noradrenalin and 5-HT receptors. Also D3 partial agonist.
Brand Name: Vulcanchem
CAS No.: 1217473-50-1
VCID: VC0004244
InChI: InChI=1S/C18H29NO.C4H4O4/c1-5-12-19(13-6-2)17-11-10-16-15(14(17)3)8-7-9-18(16)20-4;5-3(6)1-2-4(7)8/h7-9,14,17H,5-6,10-13H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t14-,17+;/m0./s1
SMILES: CCCN(CCC)C1CCC2=C(C1C)C=CC=C2OC.C(=CC(=O)O)C(=O)O
Molecular Formula: C22H33NO5
Molecular Weight: 391.508

(+)-UH 232 maleate

CAS No.: 1217473-50-1

Inhibitors

VCID: VC0004244

Molecular Formula: C22H33NO5

Molecular Weight: 391.508

(+)-UH 232 maleate - 1217473-50-1

CAS No. 1217473-50-1
Product Name (+)-UH 232 maleate
Molecular Formula C22H33NO5
Molecular Weight 391.508
IUPAC Name (Z)-but-2-enedioic acid;(1S,2R)-5-methoxy-1-methyl-N,N-dipropyl-1,2,3,4-tetrahydronaphthalen-2-amine
Standard InChI InChI=1S/C18H29NO.C4H4O4/c1-5-12-19(13-6-2)17-11-10-16-15(14(17)3)8-7-9-18(16)20-4;5-3(6)1-2-4(7)8/h7-9,14,17H,5-6,10-13H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t14-,17+;/m0./s1
Standard InChIKey MEQAJDYHKYAPJE-GUUGRXDUSA-N
SMILES CCCN(CCC)C1CCC2=C(C1C)C=CC=C2OC.C(=CC(=O)O)C(=O)O
Description D2 antagonist (Ki = 72.7 nM in a ligand binding assay; apparent KB = 14.5 nM in a cAMP accumulation assay); displays preferential activity at central dopamine autoreceptors. Stimulates a marked acceleration of dopamine synthesis and turnover. Produces locomotor stimulation. Exhibits little or no activity at central noradrenalin and 5-HT receptors. Also D3 partial agonist.
Synonyms cis-(+)-5-Methoxy-1-methyl-2-(di-N-propylamino)tetralin maleate
PubChem Compound 46830250
Last Modified Nov 11 2021
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